
cibinetide scientific overview and discovery

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cibinetide

CAS No.: 1208243-50-8

Cat. No.: S523699

Get Quote

Mechanism of Action and Signaling

Cibinetide's activity is mediated through its specific binding to the innate repair receptor (IRR). The

signaling pathway can be visualized as follows, illustrating how it translates receptor binding into cellular

effects:
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Cibinetide activates the IRR, triggering JAK2-dependent signaling that inhibits NF-κB and activates SIRT1,

leading to anti-inflammatory and tissue-protective effects.
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The experimental data supporting this mechanism come from both in vivo and in vitro models. Key

methodological details are summarized below.

Experimental
Context

Model System Treatment Protocol Key Readouts & Analyses

Experimental
Colitis [1]

C57BL/6N mice
with DSS-induced

colitis

Daily intraperitoneal
injection of cibinetide

after colitis
establishment

Disease activity (weight, survival),
histology (colitis score), flow cytometry

of lamina propria immune cells, FAC-
sorted macrophage cytokine

measurement

Apical
Periodontitis
[2]

C57BL/6 mouse

model; Cell-based
assays

In vivo: 120 μg/kg,

i.p., 3x/week for 4
weeks post-induction

Micro-CT (bone loss volume),

histology (H&E, TRAP staining), IHC,
Western Blot, IF (SIRT1, ac-NF-κB

p65, IL-1β)

Macrophage
Studies [1]

Primary murine

macrophages
stimulated with

LPS

In vitro pre-treatment

with cibinetide

NF-κB p65 activity assays,

cytokine/chemokine mRNA and protein
expression (TNF, IL-6, Ccl2, etc.)

Evidence from Preclinical and Clinical Studies

Research across various disease models has demonstrated cibinetide's potential therapeutic effects, with

evidence spanning from animal studies to early human trials.

Disease Area Model / Study Type Reported Outcomes

Inflammatory
Bowel Disease

Mouse DSS-colitis model

[1]

Ameliorated clinical course, improved weight

gain and survival, reduced immune cell infiltration
and pro-inflammatory cytokines (TNF, IL-1β, IL-6)
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Disease Area Model / Study Type Reported Outcomes

Metabolic &
Diabetic
Complications

Preclinical models & Phase
2 trial in Diabetic Macular

Edema (DME) [3] [4]

Some patients showed improvements in diabetic
control and albuminuria; cibinetide improved

glucose tolerance in mouse models of diet-
induced obesity [5]

Apical Periodontitis Mouse model [2] Reduced inflammatory infiltration, osteoclast
numbers, and bone loss via SIRT1/NF-κB/IL-1β

pathway

Neuropathic Pain Clinical trials (sarcoidosis,

diabetic neuropathy) [6]

Reduced neuropathic symptoms and promoted

nerve fibre repair

Development Status and Future Directions

The development pipeline for cibinetide includes both ongoing and discontinued investigations across a

range of conditions.

Highest Development Phase: Phase II has been reached for several indications, including
cardiovascular disorders, diabetic macular edema, diabetic neuropathies, neuropathic pain,

and rheumatoid arthritis [7].
Discontinued Efforts: Development has been discontinued for type 2 diabetes mellitus and

depressive disorders [7].
Preclinical Investigation: Research is ongoing for conditions like inflammatory bowel diseases,

non-alcoholic steatohepatitis (NASH), and systemic lupus erythematosus, though no recent
development reports were identified for these areas in the U.S. as of mid-2022 [7].

Cibinetide represents a novel approach to targeting tissue damage and inflammation without the risks of

increased erythropoiesis. Its potential application in a wide range of inflammatory and metabolic diseases

continues to be an active area of research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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